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Abstract: This technical guide provides a comprehensive overview of L-3-Imidazole Lactic Acid,
with a focus on its hydrochloride salt. It is intended for researchers, scientists, and
professionals in drug development. This document details the compound's chemical identity,
including its CAS Number, physicochemical properties, and structure. It further explores its
biological significance as a metabolite of L-histidine, potential therapeutic applications, and
detailed protocols for its synthesis and analytical characterization. The guide aims to
synthesize technical data with practical insights to support advanced research and
development activities.

Chemical Identity and Physicochemical Properties

L-B-Imidazole Lactic Acid is a metabolite of the essential amino acid L-histidine.[1] Its structure,
incorporating an imidazole ring, a hydroxyl group, and a carboxylic acid, makes it a molecule of
significant interest in biological and pharmaceutical research.[2] While the parent compound is
well-documented, this guide also addresses its hydrochloride salt, which is often prepared to
improve solubility and stability for experimental use.

1.1. Nomenclature and CAS Number
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o Systematic (IUPAC) Name: (2S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid
hydrochloride[3]

e Common Synonyms: L-B-Imidazolelactic acid HCI, (S)-3-(Imidazol-4-yl)lactic acid HCI,
Histidine Impurity 11[4]

e CAS Number:

o 14403-45-3: This is the most commonly cited CAS number and refers to the parent
compound, L-B-Imidazolelactic acid (anhydrous).[4][5][6][7][8]

o Hydrochloride Salt: A distinct CAS number for the hydrochloride salt is not consistently
cited in major databases. It is standard practice in such cases to reference the CAS
number of the parent free base (14403-45-3) while explicitly stating the salt form.

1.2. Chemical Structure

The hydrochloride salt is formed by the protonation of one of the nitrogen atoms in the
imidazole ring.

Caption: Chemical structure of L-B-Imidazole Lactic Acid.

1.3. Physicochemical Properties

The properties of L-B-Imidazole Lactic Acid are summarized below. The hydrochloride salt is
expected to exhibit higher aqueous solubility and a lower melting point compared to the free
base due to its ionic nature.
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Value (for Parent

Property Reference
Compound)

Molecular Formula CeHsN20s3 [519]

Molecular Weight 156.14 g/mol [51[9]

Appearance White to Brown Solid [5]

Melting Point 195-198 °C [4][10]

Boiling Point (Predicted) 507.7 °C [4]

pKa (Predicted) 3.48 (Carboxylic Acid) [4]

Storage Temperature 2-8°C, sealed in dry conditions  [4][10]

Synthesis and Preparation

L-B-Imidazole Lactic Acid is a natural metabolite of L-histidine. For laboratory and industrial
purposes, it can be synthesized, and subsequently converted to its hydrochloride salt.

2.1. Biosynthetic Pathway

In biological systems, L-histidine is converted to imidazole pyruvate via a transamination
reaction. Imidazole pyruvate is then reduced by a dehydrogenase to form L-B-Imidazole
Lactate.[11] This metabolic link is crucial for understanding its physiological role and potential
as a biomarker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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